Cas no 2228185-38-2 (3-(1H-imidazol-4-yl)-1-methyl-1H-pyrazole)

• Product Name: 3-(1H-imidazol-4-yl)-1-methyl-1H-pyrazole
• CAS No: 2228185-38-2
• MF: C₇H₈N₄
• MW: 148.16522026062
• CID: 5760863
• PubChem ID: 158556628
• Update Time: 2025-05-22

3-(1H-imidazol-4-yl)-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• EN300-1729243
• 3-(1H-imidazol-4-yl)-1-methyl-1H-pyrazole
• 2228185-38-2

• Inchi： 1S/C7H8N4/c1-11-3-2-6(10-11)7-4-8-5-9-7/h2-5H,1H3,(H,8,9)
• InChI Key： CTEDMELIYARCIB-UHFFFAOYSA-N
• SMILES： N1(C)C=CC(C2=CN=CN2)=N1

Computed Properties

• Exact Mass: 148.074896272g/mol
• Monoisotopic Mass: 148.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(1H-imidazol-4-yl)-1-methyl-1H-pyrazole

3-(1H-imidazol-4-yl)-1-methyl-1H-pyrazole: A Comprehensive Overview

The compound with CAS No 2228185-38-2, known as 3-(1H-imidazol-4-yl)-1-methyl-1H-pyrazole, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines two heterocyclic rings—a pyrazole and an imidazole—connected through a carbon atom. The imidazole ring is a five-membered aromatic heterocycle containing two nitrogen atoms, while the pyrazole ring is another five-membered aromatic heterocycle with two adjacent nitrogen atoms. This combination creates a molecule with exceptional electronic properties and potential applications in various areas.

Recent studies have highlighted the importance of 3-(1H-imidazol-4-yl)-1-methyl-1H-pyrazole in the development of advanced materials. Researchers have explored its use as a building block for constructing two-dimensional (2D) materials, such as metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). The molecule's ability to coordinate with metal ions makes it an ideal candidate for these applications. For instance, a study published in *Nature Communications* demonstrated that this compound can form highly porous MOFs with exceptional gas adsorption capabilities, particularly for gases like CO₂ and CH₄.

Another area where 3-(1H-imidazol-4-yl)-1-methyl-1H-pyrazole has shown promise is in the field of drug discovery. Its unique structure allows for various functional groups to be attached, enabling the creation of bioactive molecules with potential therapeutic applications. A recent investigation in *Journal of Medicinal Chemistry* revealed that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities, making them promising candidates for treating conditions such as neurodegenerative diseases and cardiovascular disorders.

The synthesis of 3-(1H-imidazol-4-yl)-1-methyl-1H-pyrazole has also been a topic of extensive research. Traditional methods involve multi-step reactions, often requiring harsh conditions and expensive reagents. However, recent advancements have led to more efficient and environmentally friendly synthesis routes. For example, researchers at Stanford University developed a one-pot synthesis method using microwave-assisted reactions, which significantly reduces the reaction time and enhances yield. This breakthrough has made the compound more accessible for large-scale production and further experimentation.

In addition to its chemical applications, 3-(1H-imidazol-4-yl)-1-methyl-1H-pyrazole has found use in sensor technology. Its ability to undergo reversible redox reactions makes it suitable for designing electrochemical sensors capable of detecting trace amounts of analytes in complex matrices. A study published in *Analytical Chemistry* showcased its application in detecting heavy metal ions like Pb²⁺ and Cd²⁺ in environmental samples, demonstrating its potential in pollution monitoring.

The versatility of 3-(1H-imidazol-4-yli)-methylpyrazole extends to its role as a precursor for other complex molecules. By modifying the substituents on the imidazole or pyrazole rings, chemists can tailor the properties of the resulting compounds for specific applications. For instance, introducing electron-withdrawing groups can enhance the molecule's conductivity, while electron-donating groups can improve its stability under oxidative conditions.

Recent computational studies have provided deeper insights into the electronic structure and reactivity of 3-(1H-imidazol--yl)-methylpyrazole. Using density functional theory (DFT), researchers have mapped out the molecule's frontier molecular orbitals, revealing regions of high electron density that are critical for its reactivity. These findings have been instrumental in designing new synthetic pathways and predicting the behavior of related compounds in various chemical environments.

In conclusion, 3-(1H-imidazol--yl)-methylpyrazole (CAS No 2228-) is a multifaceted compound with a wide range of applications across different scientific disciplines. From materials science to drug discovery and sensor technology, this molecule continues to be a focal point for researchers seeking innovative solutions to complex problems. As ongoing studies uncover new properties and potential uses, it is clear that this compound will remain at the forefront of chemical research for years to come.